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Compound of Interest

Compound Name:
2,5-Dimethoxybenzaldehyde

oxime

CAS No.: 34967-19-6

Cat. No.: B3131208

Get Quote

Executive Safety Summary
2,5-Dimethoxybenzaldehyde oxime is an organic derivative often used as a chemical

intermediate in the synthesis of phenethylamines and other bioactive compounds.[1] Unlike its

stable aldehyde precursor, the oxime moiety introduces specific thermal and chemical

instabilities that dictate its disposal pathway.

Primary Hazard: Thermal decomposition.[2] Oximes can undergo exothermic Beckmann

rearrangements or dehydration reactions at elevated temperatures, posing a runaway

reaction risk.

Disposal Strategy:High-temperature incineration via a licensed hazardous waste contractor

is the only recommended disposal method.

Contraindication: Do NOT attempt bulk acid hydrolysis in the laboratory. This generates

hydroxylamine, which forms unstable, explosive salts.
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Chemical Profile & Hazard Identification
Understanding the molecule is the first step in safe disposal. The methoxy groups at positions 2

and 5 add electron density to the ring, potentially lowering the activation energy for electrophilic

aromatic substitutions or rearrangements.

Parameter Data

Chemical Name 2,5-Dimethoxybenzaldehyde oxime

CAS Number 34967-19-6

Molecular Formula C₉H₁₁NO₃

Molecular Weight 181.19 g/mol

Physical State Solid (typically off-white to yellow crystals)

GHS Classification
Warning H315 (Skin Irrit.), H319 (Eye Irrit.),

H335 (Resp.[1][3][4][5][6] Irrit.)

Thermal Hazard
Decomposition Risk. Benzaldehyde oximes

exhibit significant exotherms >100°C.

Critical Reactivity Note
Oximes are weak acids and weak bases. In the presence of strong acids and heat, they

hydrolyze to regenerate the parent aldehyde and hydroxylamine. Hydroxylamine is cytotoxic

and mutagenic, and its salts (e.g., hydroxylammonium chloride) are shock-sensitive explosives

when dry. Therefore, waste streams must remain basic or neutral to prevent accidental

hydrolysis.

Waste Classification Logic
Proper regulatory classification ensures compliance with RCRA (Resource Conservation and

Recovery Act) and local environmental laws.

Decision Matrix: Waste Coding
The following logic flow determines the appropriate waste tag for your container.
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Legend

Start: Waste Identification

Is the waste pure/unused solid?

Is it dissolved in solvent?

No (Mixture)

Classify as: Non-RCRA Regulated
Organic Solid (Toxic/Irritant)

Yes

Identify Solvent Flashpoint

Classify as: D001 (Ignitable)
+ Toxic Organic

Flashpoint < 60°C
(e.g., Acetone, MeOH)

Classify as: Halogenated Solvent
(e.g., F002) + Toxic

Halogenated
(e.g., DCM, Chloroform)

Blue: Decision Point | Red: Hazardous Waste Code | Green: Solid Waste Stream

Click to download full resolution via product page

Figure 1: Regulatory decision matrix for classifying oxime waste streams.

Operational Disposal Procedures
Protocol A: Solid Waste Disposal (Primary Stream)
Applicability: Expired pure chemicals, recrystallization mother liquors (dried), or contaminated

solid consumables.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if

possible to prevent breakage during transport.
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Segregation: Do not mix with strong oxidizing agents (e.g., nitric acid, permanganates) or

strong acids.

Labeling:

Chemical Name: 2,5-Dimethoxybenzaldehyde oxime.[7][8]

Hazard Checkbox: Toxic, Irritant.[6]

Storage: Store in a cool, dry secondary containment area away from direct sunlight (UV can

induce geometric isomerization or slow degradation).

Protocol B: Liquid Waste (Solvent Mixtures)
Applicability: Reaction mixtures or filtrates.

Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., do

not put acetone solutions in a drum designated for corrosives).

pH Control: Check the pH of the solution.

If Acidic (pH < 5): Neutralize carefully with Sodium Bicarbonate (NaHCO₃) to pH 6-8. This

prevents acid-catalyzed hydrolysis during storage.

Transfer: Pour into the appropriate solvent waste stream (Halogenated vs. Non-

Halogenated).

Documentation: Log the approximate concentration of the oxime on the waste tag.

Protocol C: Glassware Decontamination (Cleaning
Residues)
Applicability: Cleaning flasks contaminated with trace amounts.

Rinse 1: Rinse glassware with Acetone or Ethanol. Collect this rinse as Hazardous Organic

Waste (Protocol B).

Rinse 2: Wash with warm soapy water.
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Validation: No specific deactivation is required for trace residues after the solvent rinse.

Emergency Response: Spill Protocol
In the event of a benchtop spill, immediate action prevents exposure and contamination

spread.

1. Assess Volume & Risk
(Is it > 10g?)

2. Don PPE:
Nitrile Gloves, Goggles, Lab Coat

3. Isolate Area &
Increase Ventilation

Solid Spill?

Liquid/Solvent Spill?

4a. Wet Sweep Method
(Avoid Dust)

4b. Apply Inert Absorbent
(Vermiculite/Sand)

5. Double Bag in
Polyethylene Bags 6. Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill remediation workflow.

Technical Note on "Wet Sweep": If the solid is dry powder, dampen a paper towel with water or

ethanol and place it over the powder before sweeping. This prevents the generation of airborne

dust, which is a respiratory irritant (H335).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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